Cas no 57646-03-4 (4H-1-Benzopyran-4-one, 6-chloro-2,3-dihydro-3-methyl-)

4H-1-Benzopyran-4-one, 6-chloro-2,3-dihydro-3-methyl- structure
57646-03-4 structure
Product Name:4H-1-Benzopyran-4-one, 6-chloro-2,3-dihydro-3-methyl-
CAS No:57646-03-4
MF:C10H9ClO2
MW:196.630262136459
CID:344708
PubChem ID:11788829
Update Time:2025-04-19

4H-1-Benzopyran-4-one, 6-chloro-2,3-dihydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one, 6-chloro-2,3-dihydro-3-methyl-
    • 6-chloro-3-methyl-2,3-dihydrochromen-4-one
    • 6-chloro-3-methyl-2,3-dihydro-4H-chromen-4-one
    • 57646-03-4
    • DTXSID00472667
    • 6-chloro-3-methylchroman-4-one
    • 6-chloro-3-methyl-3,4-dihydro-2H-1-benzopyran-4-one
    • Inchi: 1S/C10H9ClO2/c1-6-5-13-9-3-2-7(11)4-8(9)10(6)12/h2-4,6H,5H2,1H3
    • InChI Key: XZYWJEGILOPDJG-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)C(C(C)CO2)=O

Computed Properties

  • Exact Mass: 196.02917
  • Monoisotopic Mass: 196.0291072g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3

4H-1-Benzopyran-4-one, 6-chloro-2,3-dihydro-3-methyl- Related Literature

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